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Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B1238114

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical reagents like 2-Octenal is paramount. This guide provides
immediate, essential safety protocols, personal protective equipment (PPE) recommendations,
and operational and disposal plans to ensure a secure laboratory environment. Adherence to
these guidelines is critical for minimizing exposure and mitigating risks.

Summary of Hazards

2-Octenal is a combustible liquid that can cause skin and eye irritation.[1] Inhalation of its
vapors may lead to respiratory system irritation.[2] Some evidence suggests it may also cause
an allergic skin reaction.[3][4] It is crucial to avoid contact with skin and eyes, as well as
inhalation of vapors.[2]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure:
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Exposure Route First Aid Procedure

Move the individual to fresh air. If symptoms
Inhalation such as respiratory irritation occur, seek medical
attention.[2][3]

Remove contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact o
water. If skin irritation or a rash develops, seek

medical advice.[2][1][3]

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes, including under
Eye Contact the eyelids.[2][3] Remove contact lenses if

present and easy to do so. If eye irritation

persists, get medical attention.[2][3]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

advice.[2][1]

General Advice: In all cases of significant exposure or if symptoms persist, consult a physician
and show them the Safety Data Sheet (SDS) for 2-Octenal.[2]

Operational Plan for Handling 2-Octenal

A systematic approach to handling 2-Octenal is essential for laboratory safety. The following
step-by-step guidance covers the entire process from preparation to post-handling procedures.

Pre-Operational Checks

» Consult the SDS: Before beginning any work, thoroughly review the Safety Data Sheet for 2-
Octenal.

» Ensure Proper Ventilation: All handling of 2-Octenal should occur in a well-ventilated area,
preferably within a properly operating chemical fume hood.[4][5]
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o Assemble PPE: Gather all necessary personal protective equipment as detailed in the table

below. Ensure all PPE is in good condition.

» Locate Safety Equipment: Confirm the location and operational status of emergency

eyewash stations and safety showers.

o Prepare for Spills: Have a spill kit with appropriate absorbent materials (e.g., sand, earth, or

other inert material) readily available.

Recommended Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary defense against chemical exposure.

Protection Type

Required Equipment

Specifications and Usage
Notes

Eye and Face Protection

Safety glasses with side

shields or chemical goggles.

Must conform to EN 166 (EU)
or NIOSH (US) standards.[5]

Skin Protection

Chemical-resistant gloves
(e.g., PVC, Neoprene, or
rubber).[2][5]

Select gloves based on the
duration of contact and consult
the manufacturer's resistance
data. Use proper glove
removal technique to avoid

skin contact.[2]

Protective clothing (e.g., lab

coat, overalls).

Wear fire/flame-resistant and
impervious clothing to prevent

skin contact.[5]

Respiratory Protection

Use in a well-ventilated area or

chemical fume hood.

If ventilation is inadequate,
exposure limits are exceeded,
or irritation is experienced, a
full-face respirator with an
appropriate filter (e.g., Type A-
P or ABEK) is required.[2][5]
Ensure proper fit and training

on respirator use.
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Handling Procedure

e Grounding: When transferring 2-Octenal, ground and bond containers and receiving
equipment to prevent static discharge.[6][5]

» Avoid Contact: Avoid all personal contact, including inhalation of vapors and direct contact
with skin and eyes.[2][5]

« Ignition Sources: Keep 2-Octenal away from heat, sparks, open flames, and other ignition
sources.[3][7] Use non-sparking tools when handling.[6][8]

o Personal Hygiene: Do not eat, drink, or smoke in areas where 2-Octenal is handled. Wash
hands thoroughly after handling.[3][5]

Post-Handling Decontamination

Clean Work Area: Decontaminate the work surface after use.

Remove PPE: Carefully remove PPE, avoiding self-contamination.

Dispose of Contaminated Materials: Dispose of used gloves and other contaminated
disposable materials as hazardous waste.

Wash Hands: Wash hands again thoroughly after removing PPE.

Disposal Plan

Proper disposal of 2-Octenal and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection: Collect 2-Octenal waste, including contaminated absorbent materials and
disposable PPE, in a suitable, closed, and properly labeled container.

e Segregation: Do not mix 2-Octenal waste with other waste streams. Keep it segregated from
incompatible materials such as strong oxidizing agents and strong bases.[2]

o Storage: Store waste containers in a designated, well-ventilated area, away from heat and
ignition sources.
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» Disposal: Dispose of the waste through an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][3] Do not allow the chemical to enter drains or

waterways.[2][1]

Quantitative Data

Property

Value

Molecular Formula

C8H140

Molecular Weight 126.20 g/mol [2]
Appearance Clear, colorless liquid[1]
Flash Point 71 °C (160 °F)[4]

Occupational Exposure Limits

Not specifically established.[1]

Experimental Workflow
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Handling 2-Octenal

Ground & Bond Containers Perform Transfer/Use Avoid Ignition Sources
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Caption: Workflow for the safe handling and disposal of 2-Octenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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